Cas no 1256469-25-6 (2-oxo-2H-pyran-3-yl trifluoromethanesulfonate)

• Product Name: 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate
• CAS No: 1256469-25-6
• MF: C₆H₃F₃O₅S
• MW: 244.145231485367
• MDL: MFCD32710818
• CID: 5668790
• PubChem ID: 50901598
• Update Time: 2025-11-06

2-oxo-2H-pyran-3-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1256469-25-6
• EN300-26981205
• 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate
• (2-oxopyran-3-yl) trifluoromethanesulfonate
• 3-(trifluoromethanesulfonyloxy)pyran-2-one
• 3-(Trifluoromethylsulfonyloxy)-2H-pyran-2-one
• Methanesulfonic acid, 1,1,1-trifluoro-, 2-oxo-2H-pyran-3-yl ester

• MDL： MFCD32710818
• Inchi： 1S/C6H3F3O5S/c7-6(8,9)15(11,12)14-4-2-1-3-13-5(4)10/h1-3H
• InChI Key： WEQIQBJSTNLUCO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C(=O)OC=CC=1

Computed Properties

• Exact Mass: 243.965
• Monoisotopic Mass: 243.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Melting Point: 55-56 °C
• Boiling Point: 322.7±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate

Recent Advances in the Application of 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate (CAS: 1256469-25-6) in Chemical Biology and Pharmaceutical Research

The compound 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate (CAS: 1256469-25-6) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This triflate derivative of α-pyrone has gained significant attention due to its unique reactivity profile, which enables efficient construction of complex molecular architectures. Recent studies have demonstrated its utility in nucleophilic substitution reactions, where the triflate group serves as an excellent leaving group, facilitating the introduction of various nucleophiles at the 3-position of the pyran-2-one scaffold.

In synthetic methodology development, researchers at the University of Tokyo (2023) reported a novel palladium-catalyzed cross-coupling reaction using 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate as a key intermediate. The study, published in the Journal of Organic Chemistry, achieved remarkable yields (85-92%) in Suzuki-Miyaura couplings with various arylboronic acids, expanding the toolbox for pyranone-based drug discovery. This methodology provides efficient access to 3-aryl-2H-pyran-2-ones, which are important structural motifs in several bioactive natural products.

From a pharmaceutical perspective, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the application of this compound in the synthesis of novel kinase inhibitors. The researchers utilized 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate as a precursor to generate a series of 3-amino-substituted pyranones that showed promising activity against CDK2 and CDK9, with IC50 values in the low micromolar range. The triflate group's reactivity allowed for efficient diversification of the pyranone core, enabling rapid structure-activity relationship studies.

In chemical biology applications, a recent Nature Chemical Biology publication (2024) described the use of this compound in the development of activity-based protein profiling (ABPP) probes. The researchers designed a triflate-containing pyranone scaffold that could selectively modify catalytic cysteine residues in deubiquitinating enzymes. This approach provided new insights into the activity and regulation of these important therapeutic targets in cancer and inflammatory diseases.

The stability and handling characteristics of 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate have been significantly improved through recent formulation advances. A 2023 study in Organic Process Research & Development reported optimized storage conditions (under argon at -20°C) that maintain compound stability for over 12 months. This development has facilitated broader adoption of the reagent in industrial-scale pharmaceutical synthesis.

Looking forward, the unique properties of 2-oxo-2H-pyran-3-yl trifluoromethanesulfonate position it as a valuable tool for continued innovation in drug discovery. Its compatibility with various transition metal-catalyzed reactions and photochemical transformations suggests untapped potential for creating diverse molecular libraries. Current research efforts are focusing on expanding its applications in fragment-based drug discovery and the development of covalent inhibitors for challenging therapeutic targets.